Cas no 85806-13-9 (Pentanoic acid, 5-(dimethylamino)-, methyl ester)

• Product Name: Pentanoic acid, 5-(dimethylamino)-, methyl ester
• CAS No: 85806-13-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 4245014
• PubChem ID: 86060296
• Update Time: 2025-04-24

Pentanoic acid, 5-(dimethylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-(dimethylamino)-, methyl ester
• methyl N,N-dimethyl-δ-aminovalerate
• 5-dimethylamino-valeric acid methyl ester
• Methyl 5-(dimethylamino)pentanoate
• SCHEMBL10084980
• 85806-13-9
• Methyl5-(dimethylamino)pentanoate

• Inchi： 1S/C8H17NO2/c1-9(2)7-5-4-6-8(10)11-3/h4-7H2,1-3H3
• InChI Key： NRCALIKWCKOXMQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCCN(C)C

Computed Properties

• Exact Mass: 159.125928785Da
• Monoisotopic Mass: 159.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų